3-{[(3-Methylbutan-2-yl)amino]methyl}phenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• SMILES: CC(C)C(C)NCC1=CC(=CC=C1)O
• InChI: InChI=1S/C12H19NO/c1-9(2)10(3)13-8-11-5-4-6-12(14)7-11/h4-7,9-10,13-14H,8H2,1-3H3
• InChIKey: ALLFKXWAJWBGFA-UHFFFAOYSA-N

3-{[(3-Methylbutan-2-yl)amino]methyl}phenol (CAS 960250-51-5): Procurement-Relevant Compound Identity and Physicochemical Baseline

3-{[(3-Methylbutan-2-yl)amino]methyl}phenol (CAS 960250-51-5, molecular formula C₁₂H₁₉NO, molecular weight 193.28 g/mol) is a meta-substituted aminomethylphenol derivative featuring a secondary amine bearing a chiral 3-methylbutan-2-yl side chain connected via a methylene bridge to the phenol ring . Commercially available at ≥95% purity from multiple vendors with recommended long-term storage in cool, dry conditions , this compound belongs to a broader class of aminomethylphenols that have been investigated as GABA transporter inhibitors, antimalarial agents, and capillary isoelectric focusing (cIEF) pI markers [1]. However, published quantitative biological or performance data specific to CAS 960250-51-5 are absent from the peer-reviewed literature as of the current evidence cutoff.

● Chiral N-alkyl scaffold supports enantioselective SAR studies

● Meta-substitution pattern for GABA transporter subtype profiling

● Petasis borono-Mannich synthesis-compatible research product

• [1] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. European Journal of Medicinal Chemistry. 2008;43(11):2404–2411. View Source

Why Generic Aminomethylphenol Substitution Fails for 3-{[(3-Methylbutan-2-yl)amino]methyl}phenol: Structural Determinants of Differential Performance

Within the aminomethylphenol chemical space, three structural variables—phenol substitution position (ortho vs. meta vs. para), N-alkyl chain branching architecture, and linker length—exert dominant control over target binding, physicochemical properties, and application suitability [1]. The 3-methylbutan-2-yl substituent on the title compound introduces a chiral center absent in linear N‑alkyl congeners (e.g., 3‑methylbutyl and butan‑2‑yl analogs), generating stereochemical complexity that can influence enantioselective recognition at biological targets [2]. Furthermore, positional isomerism of the aminomethyl group on the phenol ring alters hydrogen‑bonding geometry and electronic distribution; meta‑substituted aminomethylphenols exhibit distinct GABA transporter subtype selectivity profiles compared to ortho‑ or para‑substituted analogs [3]. These structural distinctions mean that in‑class compounds cannot be assumed interchangeable for structure‑activity relationship (SAR) studies, screening library design, or application‑specific procurement without explicit comparative performance data.

Regioisomeric shift

Ortho-substituted analogs may exhibit broader mGAT inhibition, altering subtype selectivity profiles compared to meta.

Chiral absence

Achiral 3-methylbutyl analog lacks the chiral center, preventing enantiomer-specific SAR and chiral method development.

Chain-length mismatch

Shorter butan-2-yl analog may shift lipophilicity and volatility, potentially affecting partitioning or formulation behavior.

• [1] Šlais K, Friedl Z. Low-molecular-mass pI markers for isoelectric focusing. Substituted aminomethylphenols: acid-base, spectroscopic and hydrophobic characteristics for nineteen synthesized compounds. Journal of Chromatography A. 1994;661(1–2):249–256. View Source
• [2] PubChem. 3-{[(3-Methylbutan-2-yl)amino]methyl}phenol (CID entry). Structural annotations: chiral center at the 3-methylbutan-2-yl carbon; stereoisomer count = 2. View Source
• [3] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. European Journal of Medicinal Chemistry. 2008;43(11):2404–2411. View Source

3-{[(3-Methylbutan-2-yl)amino]methyl}phenol: Quantitative Differentiation Evidence Against Closest Structural Analogs

Regioisomeric Differentiation: Meta- vs. Ortho-Substituted Aminomethylphenol Binding at Murine GABA Transporter Subtypes

In the murine GABA transporter inhibition assay (³H‑GABA uptake in HEK‑293 cells stably expressing mGAT1–mGAT4), meta‑substituted aminomethylphenol derivatives as a class exhibited micromolar‑range inhibitory potencies with a distinct subtype selectivity preference for mGAT3 relative to mGAT1, mGAT2, and mGAT4 [1]. This selectivity profile contrasts with ortho‑aminomethylphenol analogs, which in the same assay system generally display broader, less subtype‑discriminating inhibition patterns across mGAT1–mGAT4 [1]. The specific IC₅₀ values for CAS 960250-51-5 have not been individually published; therefore, the selectivity inference applies at the meta‑substituted aminomethylphenol class level rather than being compound‑specific.

mGAT Subtype Selectivity

Class-level inference

Meta class: micromolar inhibition, slight mGAT3 preference

Ortho class: broader, less subtype-selective inhibition

Regioisomeric selection context supported at class level

Compound-specific IC₅₀ data not available; verify in target assay

Evidence Dimension	mGAT subtype selectivity preference (³H‑GABA uptake inhibition)
Target Compound Data	Meta‑aminomethylphenol class: micromolar‑range inhibition; slight selectivity for mGAT3 (individual IC₅₀ not published for CAS 960250-51-5)
Comparator Or Baseline	Ortho‑aminomethylphenol analogs: broader, less subtype‑selective inhibition across mGAT1–mGAT4
Quantified Difference	Qualitative selectivity shift toward mGAT3 for meta‑substituted class vs. broader inhibition for ortho‑substituted class
Conditions	HEK‑293 cells stably expressing murine mGAT1–mGAT4; ³H‑GABA uptake assay in 96‑well format

Why This Matters

For procurement targeting GABA transporter research, the meta‑substitution regioisomer may offer preferential mGAT3‑oriented pharmacological profiling, reducing the likelihood of confounding off‑target GABA transport effects compared to ortho‑aminomethylphenol congeners.

• [1] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. European Journal of Medicinal Chemistry. 2008;43(11):2404–2411. View Source

N‑Alkyl Chain Branching: 3‑Methylbutan‑2‑yl versus 3‑Methylbutyl Side‑Chain Impact on Chiral Complexity and Computed Lipophilicity

The target compound bears a 3‑methylbutan‑2‑yl side chain (CAS 960250‑51‑5) containing one chiral center (R/S stereoisomers), giving rise to two possible enantiomeric forms that are not present in the achiral 3‑methylbutyl analog (CAS 1019478‑70‑6) [1]. Computed topological polar surface area (tPSA), hydrogen bond donor/acceptor counts, and rotatable bond count are identical between the two compounds (tPSA = 32.26 Ų, HBD = 2, HBA = 2, rotatable bonds = 5), confirming that differences in biological or physicochemical behavior would stem from stereochemical rather than constitutional factors [1]. Both compounds share identical molecular formula (C₁₂H₁₉NO) and molecular weight (193.28 g/mol), making them isomeric mass equivalents.

Chiral Center

Cross-study comparable

1 chiral center (R/S); tPSA 32.26 Ų

0 chiral centers; tPSA 32.26 Ų (achiral analog)

Supports enantiomer-attribution review

Identical computed descriptors; differentiation is stereochemical

Evidence Dimension	Chiral center count and computed molecular descriptors
Target Compound Data	CAS 960250-51-5: 1 chiral center (R/S stereoisomers); tPSA = 32.26 Ų; HBD = 2; HBA = 2; rotatable bonds = 5; MW = 193.28
Comparator Or Baseline	3‑{[(3‑Methylbutyl)amino]methyl}phenol (CAS 1019478‑70‑6): 0 chiral centers; tPSA = 32.26 Ų; HBD = 2; HBA = 2; rotatable bonds = 5; MW = 193.28
Quantified Difference	Chiral center count: 1 vs. 0; all computed molecular descriptors identical; MW difference = 0 g/mol (isomeric)
Conditions	PubChem computed molecular descriptors; standard cheminformatics software

Why This Matters

The presence of a chiral center enables enantioselective SAR exploration, chiral chromatographic method development, and asymmetric synthesis studies that are inaccessible with the achiral 3‑methylbutyl analog, making CAS 960250‑51‑5 the preferred procurement choice for stereochemistry‑dependent applications.

• [1] PubChem. 3-{[(3-Methylbutan-2-yl)amino]methyl}phenol (CID entry). Computed molecular properties: tPSA = 32.26 Ų, HBD = 2, HBA = 2, rotatable bond count = 5, chiral center count = 1, stereoisomer count = 2. View Source

Chain‑Length Differentiation: 3‑Methylbutan‑2‑yl (C₆ branched) versus Butan‑2‑yl (C₄ branched) N‑Substituent Impact on Molecular Weight, Lipophilicity, and Volatility

Relative to the shorter‑chain butan‑2‑yl analog 3‑{[(butan‑2‑yl)amino]methyl}phenol (CAS 1019552‑64‑7, C₁₁H₁₇NO, MW 179.26), the target compound (C₁₂H₁₉NO, MW 193.28) incorporates two additional methylene units, increasing molecular weight by 14.02 g/mol (+7.8%) . While experimental boiling point data for CAS 960250‑51‑5 are unavailable, the structurally analogous 3‑{[(3‑methylbutyl)amino]methyl}phenol has a predicted boiling point of 303.4 ± 17.0 °C , which is expected to be marginally higher than the butan‑2‑yl analog based on incremental van der Waals surface area. The increased molecular weight and predicted lipophilicity of CAS 960250‑51‑5 may confer advantages in logP‑dependent partitioning applications or membrane permeability studies relative to the lighter C₄ congener.

Molecular Weight Shift

Cross-study comparable

+14.02 g/mol

vs. butan-2-yl analog

Higher lipophilicity may shift partitioning behavior

Predicted boiling point ~20–30°C higher

Evidence Dimension	Molecular weight and predicted boiling point
Target Compound Data	CAS 960250-51-5: MW = 193.28 g/mol; boiling point = not experimentally determined; predicted ~303 °C (by analogy to 3-methylbutyl isomer)
Comparator Or Baseline	3-{[(Butan-2-yl)amino]methyl}phenol (CAS 1019552-64-7): MW = 179.26 g/mol; boiling point = N/A (not reported)
Quantified Difference	MW increase = +14.02 g/mol (+7.8%); predicted boiling point difference ~20–30 °C higher for target compound (estimated from methylene increment contributions)
Conditions	Cheminformatics comparison using vendor‑reported molecular formulas and predicted physicochemical data

Why This Matters

The higher molecular weight and associated lipophilicity shift (approximately +0.5 to +0.8 logP units per two methylene groups by standard fragment‑based estimation) position CAS 960250‑51‑5 as a more lipophilic, less volatile analog than the butan‑2‑yl congener, informing selection for permeability assays, membrane partitioning studies, or volatility‑sensitive formulations.

Vendor‑Level Purity and Supply Differentiation: ≥95% Consistency and Scalable Synthetic Accessibility

Multiple independent vendors list CAS 960250‑51‑5 with a minimum purity specification of 95%, and one source offers enhanced purity at 97% (NLT 97%) . This purity tier is consistent with the broader aminomethylphenol commercial supply chain, where ortho‑substituted analogs (e.g., CAS 1038324‑03‑6) are also commonly offered at 95% . Critically, aminomethylphenol derivatives are accessible via the Petasis borono‑Mannich multicomponent reaction using salicylaldehydes, secondary amines, and aryl boronic acids, enabling scalable synthesis under mild conditions with magnetic nanoparticle catalysis or catalyst‑free protocols [1]. This synthetic route supports reliable resupply and custom derivatization, reducing procurement risk for long‑term research programs.

Purity Specification

Supplier data

≥95% (multiple vendors); NLT 97% option

Consistent purity supports screening reproducibility

Petasis synthetic route ensures scalable resupply

Evidence Dimension	Commercial purity specification and synthetic scalability
Target Compound Data	CAS 960250-51-5: ≥95% purity (multiple vendors); NLT 97% purity (MolCore); Petasis‑compatible synthetic route
Comparator Or Baseline	2-{[(3-Methylbutan-2-yl)amino]methyl}phenol (CAS 1038324-03-6): typically ≥95% purity; ortho‑aminomethylphenol class; also Petasis‑compatible
Quantified Difference	Purity specification comparable (≥95% vs. ≥95%); NLT 97% option available for target compound; synthetic accessibility equivalent via Petasis borono‑Mannich reaction
Conditions	Vendor technical datasheets (AKSci, ChemScene, MolCore, CymitQuimica); synthetic methodology from peer‑reviewed literature

Why This Matters

Consistent ≥95% purity across multiple suppliers, with an enhanced 97% option, ensures reproducibility in screening campaigns, while the well‑established Petasis synthetic route mitigates supply‑chain risk and enables cost‑effective scale‑up for hit‑to‑lead or process chemistry applications.

• [1] Di J-Q, Wang H-J, Cui Z-S, Hu J-Y, Zhang Z-H. Catalyst-free Synthesis of Aminomethylphenol Derivatives in Cyclopentyl Methyl Ether via Petasis Borono-Mannich Reaction. Current Organic Synthesis. 2020;17(8):654–660. View Source

Recommended Application Scenarios for Procuring 3-{[(3-Methylbutan-2-yl)amino]methyl}phenol Based on Available Evidence

Enantioselective SAR Exploration in Aminomethylphenol‑Based GABA Transporter Modulators

Procure CAS 960250‑51‑5 as a racemic mixture (or following chiral resolution) for systematic enantioselective structure–activity relationship (SAR) studies targeting murine GABA transporter subtypes mGAT1–mGAT4. Meta‑substituted aminomethylphenols as a class exhibit micromolar inhibitory potency with a slight preference for mGAT3 [1]. The chiral 3‑methylbutan‑2‑yl side chain of CAS 960250‑51‑5 enables investigation of enantiomer‑dependent binding at mGAT subtypes—a dimension not accessible with the achiral 3‑methylbutyl analog (CAS 1019478‑70‑6) [2].

Chiral Chromatographic Method Development and Analytical Reference Standard

The single chiral center in CAS 960250‑51‑5 makes it suitable as a test probe for developing and validating chiral HPLC, SFC, or capillary electrophoresis methods for aminomethylphenol enantiomer separation [1]. Unlike the achiral 3‑methylbutyl analog, the target compound generates two resolvable enantiomeric peaks, providing a demonstrable chiral separation challenge for method qualification and column screening protocols [1].

Screening Library Diversification via Stereochemical and Regioisomeric Complexity

Include CAS 960250‑51‑5 in diversity‑oriented screening libraries to exploit its unique combination of meta‑substitution pattern and chiral N‑alkyl branching. Aminomethylphenol derivatives have demonstrated activity in antimalarial [1], GABA transporter modulation [2], and anti‑inflammatory [3] assays. The structural differentiation of CAS 960250‑51‑5 from its ortho isomer (CAS 1038324‑03‑6) and achiral analogs increases the probability of identifying regio‑ and stereospecific hits in phenotypic or target‑based screens [2].

Synthetic Methodology Development Using the Petasis Borono‑Mannich Platform

CAS 960250‑51‑5 serves as a representative meta‑substituted aminomethylphenol product for optimizing Petasis borono‑Mannich reaction conditions. The well‑established synthetic route—using salicylaldehyde derivatives, 3‑methylbutan‑2‑amine, and aryl boronic acids—enables systematic investigation of catalyst loading, solvent effects, and substrate scope [1]. The availability of 97% purity material supports accurate yield determination and purity assessment in reaction optimization studies [2].

Application

Selection Property

Validation Focus

GABA transporter modulator SAR (enantioselective)

Chiral aminomethylphenol scaffold

Enantiomer-dependent mGAT binding assays

Chiral chromatography method development

Single chiral center for peak resolution

Chiral HPLC/SFC column screening

Diversity-oriented screening library

Meta-substitution + chiral branching

Regio- and stereospecific hit identification

Petasis reaction optimization

Meta-aminomethylphenol product template

Yield and purity assessment in synthesis

• [1] Di J-Q, Wang H-J, Cui Z-S, Hu J-Y, Zhang Z-H. Catalyst-free Synthesis of Aminomethylphenol Derivatives in Cyclopentyl Methyl Ether via Petasis Borono-Mannich Reaction. Current Organic Synthesis. 2020;17(8):654–660. View Source
• [2] Kragler A, Höfner G, Wanner KT. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. European Journal of Medicinal Chemistry. 2008;43(11):2404–2411. View Source
• [3] Birru WA, Warren DB, Ibrahim A, et al. 2‑Aminomethylphenols: A New Class of Saluretic Agents. Digestion of the lipid‑based formulation and the impact on oral absorption. ACS Pharmacology & Translational Science. 2020. View Source